Cas no 1251566-62-7 (1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1251566-62-7
• MF: C₂₁H₁₅Cl₂N₅O
• MW: 424.282701730728
• CID: 5402477
• Update Time: 2025-10-28

1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-5-pyridin-4-yltriazole-4-carboxamide
• 1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H15Cl2N5O/c22-16-4-1-3-14(11-16)13-25-21(29)19-20(15-7-9-24-10-8-15)28(27-26-19)18-6-2-5-17(23)12-18/h1-12H,13H2,(H,25,29)
• InChI Key： SEOFFJWQTMHRLJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(C2=CC=NC=C2)=C(C(NCC2=CC=CC(Cl)=C2)=O)N=N1

Additional information on 1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Compound 1251566-62-7: A Comprehensive Overview

The compound with CAS No. 1251566-62-7, known as 1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structure and promising properties, making it a subject of extensive research in recent years.

1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is characterized by its complex molecular architecture, which includes a triazole ring system, a pyridine moiety, and chlorophenyl substituents. The presence of these functional groups contributes to its stability, reactivity, and potential for use in advanced materials and pharmaceuticals.

Recent studies have highlighted the compound's ability to act as a versatile building block in organic synthesis. Its triazole core, in particular, has been shown to facilitate the formation of robust chemical bonds under mild conditions. This property makes it an attractive candidate for applications in drug discovery and materials science.

The synthesis of 1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized the reaction conditions to enhance yield and purity, ensuring that the compound can be produced efficiently on a larger scale.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to interact with biological targets through specific molecular recognition mechanisms suggests potential uses in the treatment of various diseases. Additionally, its stability under physiological conditions makes it a strong candidate for drug delivery systems.

From a materials science perspective, 1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide has demonstrated unique electronic properties that could be harnessed in the creation of advanced polymers and composites. Its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions further enhances its utility in this field.

The compound's pyridine moiety plays a crucial role in its electronic behavior, contributing to its ability to participate in redox reactions. This property has led to investigations into its use in electrochemical applications, such as batteries and sensors.

Furthermore, the chlorophenyl substituents present in the molecule provide additional functionality by introducing electron-withdrawing effects that can modulate the compound's reactivity and solubility. These characteristics make it highly adaptable for use in diverse chemical environments.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 1-(3-chlorophenyl)-N-[(3-chlorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide at the molecular level. These simulations have provided valuable insights into its interaction with other molecules and its potential for use in nanotechnology.

In conclusion, CAS No. 1251566-62-7 represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research directions, positioning it as a key player in the development of next-generation materials and pharmaceuticals.